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Compound of Interest

(S)-2-((4-

Compound Name:
Fluorophenoxy)methyl)oxirane

CAS No.: 104605-98-3

Cat. No.: B027977

Get Quote

Executive Summary

(S)-2-((4-Fluorophenoxy)methyl)oxirane (CAS: 104605-98-3), also known as (S)-4-
Fluorophenyl glycidyl ether, is a critical chiral building block (synthon) used in the synthesis of
enantiopure aryloxypropanolamine pharmacophores. Its high optical purity (>98% ee) is non-
negotiable for the development of beta-adrenergic receptor antagonists and novel antibiotic
scaffolds.

This guide moves beyond a simple vendor list to provide a self-validating procurement strategy.
It details the synthesis-dependent impurity profiles, categorizes suppliers by capability, and
establishes a rigorous Quality Control (QC) protocol to verify enantiomeric excess (ee) in-
house.

Technical Specifications & ldentity
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Parameter

Specification

Chemical Name

(S)-2-((4-Fluorophenoxy)methyl)oxirane

Common Synonyms

(S)-4-Fluorophenyl glycidyl ether; (S)-1,2-
Epoxy-3-(4-fluorophenoxy)propane

CAS Number 104605-98-3 (Specific to S-isomer)
Racemic CAS 18123-82-5

Molecular Formula CoHoFO2

Molecular Weight 168.16 g/mol

Physical State

Colorless to pale yellow liquid

Boiling Point

~120°C at 0.5 mmHg (predicted)

Chiral Center

C2 (S-configuration)

Solubility

Soluble in DCM, Chloroform, Methanol;

Sparingly soluble in water

Synthesis Routes & Impurity Profiling

Understanding how your supplier manufactures this compound is the first step in risk mitigation.
The synthesis method dictates the impurity profile and the risk of racemization.

Core Synthesis Pathways

Two primary routes dominate the commercial landscape. The Hydrolytic Kinetic Resolution
(HKR) route generally yields higher optical purity but may contain cobalt residues. The Chiral
Pool route risks lower ee% if the starting material (epichlorohydrin) racemizes during coupling.
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Figure 1: Comparison of HKR (High Purity) vs. Direct Coupling (Variable Purity) Synthesis Routes.

Click to download full resolution via product page

Impurity Watchlist

o Enantiomeric Impurity: The (R)-isomer (CAS: 104605-97-2).[1] Even 1% contamination can

alter biological data.
e Hydrolysis Product: 3-(4-fluorophenoxy)propane-1,2-diol (from moisture exposure).
o Cobalt Residues: If HKR method is used (check for color; Co-salen is dark red/brown).
o Dimerized Species: Oligomers formed during distillation if overheated.

Supplier Landscape & Sourcing Strategy

Suppliers are categorized by their role in the supply chain. Tier 1 suppliers manufacture or hold

validated stock. Tier 2 are aggregators.

Tier 1: Primary Sources (High Reliability)

These vendors typically offer Certificate of Analysis (CoA) with specific optical rotation and
chiral HPLC data.
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Supplier Type Region Notes

Explicitly lists CAS
Alfa Chemistry Catalog/Custom USA/Global 104605-98-3. Good
for gram-scale R&D.

Lists as "Main
. Product". Capable of
BOC Sciences Custom/Bulk USA
scale-up to kg

guantities.[2]

Known for diverse

fluorinated building
Combi-Blocks Catalog USA blocks. Check for

specific stereoisomer

availability.

Tier 2: Sourcing Aggregators

e Cymit Quimica: Distributes for multiple manufacturers; useful for EU-based logistics.

e ChemicalBook/PubChem Vendors: Use with caution; verify stock location and ask for a
batch-specific CoA before purchase.

Procurement Directive

Critical Step: When requesting a quote, explicitly ask: "Is this material produced via Hydrolytic
Kinetic Resolution (HKR) or direct coupling? Please provide a representative Chiral HPLC

trace.”

Quality Control & Validation Protocol

Trustworthiness Principle: Never rely solely on the vendor's CoA for chiral materials. Epoxides
are reactive and can racemize or hydrolyze during storage/shipping.
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In-House Validation Workflow

The following protocol uses Chiral HPLC to separate the (S) and (R) enantiomers.

Method: Normal Phase Chiral HPLC

e Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

o Why: These columns effectively discriminate the "propeller" shape of the chiral epoxide.

Mobile Phase: Hexane : Isopropanol (90 : 10 or 95 : 5).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 254 nm (Fluorophenyl absorption).

Temperature: 25°C.

QC Logic Flow
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Figure 2: Self-Validating QC Workflow for Chiral Epoxides.

Click to download full resolution via product page

Optical Rotation Check

e Literature Value:

to

(c=1, MeOH).
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» Note: Optical rotation is concentration and solvent-dependent. It is less reliable than Chiral
HPLC for detecting small amounts of the (R)-enantiomer.

Handling & Stability

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

o Moisture Sensitivity: Epoxides slowly hydrolyze to diols in the presence of moisture. Ensure
the cap is sealed with Parafilm.

» Reactivity: Avoid contact with strong acids or bases (Lewis acids) unless initiating a reaction,
as this triggers polymerization.

References
e Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). Asymmetric Catalysis

with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Ring Opening.
Science, 277(5328), 936-938.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 2. prepchem.com [prepchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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